Cas no 1129-50-6 (Butanamide, N-phenyl-)

Butanamide, N-phenyl- structure
Butanamide, N-phenyl- structure
Product Name:Butanamide, N-phenyl-
CAS No:1129-50-6
MF:C10H13NO
MW:163.216322660446
CID:160121
PubChem ID:14323
Update Time:2025-04-19

Butanamide, N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-phenyl-
    • butyranilide
    • N-phenylbutanamide
    • Butyrylanilide
    • n-Butyranilide
    • N-Phenylbutyramide
    • WLN: 4VMR
    • AI3-01391
    • AKOS003867742
    • SCHEMBL9888
    • BRN 2207595
    • N-Phenylbutanamide #
    • NSC6123
    • 4-12-00-00387 (Beilstein Handbook Reference)
    • 1129-50-6
    • DTXSID9061544
    • NSC 6123
    • N-phenyl-butyramide
    • NS00023668
    • NSC-6123
    • SCHEMBL11591084
    • EINECS 214-449-7
    • Athylacetanilid
    • Inchi: 1S/C10H13NO/c1-2-6-10(12)11-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,11,12)
    • InChI Key: UHANVDZCDNSILX-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.1340
  • Melting Point: 97°C
  • Boiling Point: 290.31°C (rough estimate)
  • Refractive Index: 1.5718 (estimate)
  • PSA: 29.1
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